Cas no 221158-93-6 (Cyclobutanecarboxylic acid, 2-[[(phenylmethoxy)carbonyl]amino]-, (1R,2S)-)

• Product Name: Cyclobutanecarboxylic acid, 2-[[(phenylmethoxy)carbonyl]amino]-, (1R,2S)-
• CAS No: 221158-93-6
• MF: C₁₃H₁₅NO₄
• MW: 249.262503862381
• CID: 5966958
• Update Time: 2025-06-12

Cyclobutanecarboxylic acid, 2-[[(phenylmethoxy)carbonyl]amino]-, (1R,2S)- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 2-[[(phenylmethoxy)carbonyl]amino]-, (1R,2S)-

• Inchi： 1S/C13H15NO4/c15-12(16)10-6-7-11(10)14-13(17)18-8-9-4-2-1-3-5-9/h1-5,10-11H,6-8H2,(H,14,17)(H,15,16)/t10-,11+/m1/s1
• InChI Key： ZNRUEEQIUVKKBL-MNOVXSKESA-N
• SMILES： [C@@H]1(C(O)=O)CC[C@@H]1NC(OCC1=CC=CC=C1)=O

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 464.9±44.0 °C(Predicted)
• pka: 4.51±0.40(Predicted)

Additional information on Cyclobutanecarboxylic acid, 2-[[(phenylmethoxy)carbonyl]amino]-, (1R,2S)-

Cyclobutanecarboxylic acid, 2-[[(phenylmethoxy)carbonyl]amino]-, (1R,2S)-: A Comprehensive Overview in Modern Chemical Biology

Cyclobutanecarboxylic acid, 2-[[(phenylmethoxy)carbonyl]amino]-, (1R,2S)- is a meticulously crafted compound with a complex structure that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, identified by its CAS number 221158-93-6, represents a sophisticated derivative of cyclobutanecarboxylic acid, featuring an amide linkage and a specific stereochemical configuration. The presence of the (1R,2S) configuration and the [(phenylmethoxy)carbonyl]amino moiety makes it a particularly intriguing molecule for researchers exploring novel pharmacophores and bioactive scaffolds.

The< strong>Cyclobutanecarboxylic acid core structure is known for its rigidity and potential to mimic certain biological functionalities. This rigidity can be advantageous in drug design, as it helps to stabilize the conformation of the molecule, which is often critical for binding to biological targets. The incorporation of the< strong>[(phenylmethoxy)carbonyl]amino group introduces additional functionality that can interact with various biological systems, making this compound a versatile tool for synthetic chemists and biologists alike.

In recent years, there has been a surge in interest regarding stereoselective compounds in drug development. The< strong>(1R,2S) configuration of this compound is particularly noteworthy because it can influence the pharmacokinetic and pharmacodynamic properties of any drug derivative it might become part of. Researchers have been exploring how different stereochemical arrangements can affect the efficacy and safety of therapeutic agents, and compounds like< strong>Cyclobutanecarboxylic acid, 2-[[(phenylmethoxy)carbonyl]amino]-, (1R,2S)- provide valuable insights into these relationships.

The< strong>phenylmethoxy group is another key feature of this compound that has attracted considerable attention. This moiety is known to enhance lipophilicity and can improve membrane permeability, which are crucial factors in drug absorption and distribution. Additionally, the amide bond within the< strong>[(phenylmethoxy)carbonyl]amino group can serve as a point of interaction with various biological targets, including enzymes and receptors. This dual functionality makes it an attractive candidate for further derivatization and exploration in medicinal chemistry.

The synthesis of< strong>Cyclobutanecarboxylic acid, 2-[[(phenylmethoxy)carbonyl]amino]-, (1R,2S)- presents unique challenges due to its complex stereochemistry. Advanced synthetic techniques are required to achieve the desired configuration with high enantiomeric purity. Methods such as chiral resolution or asymmetric synthesis are often employed to isolate the< strong>(1R,2S)-isomer from potential racemic mixtures. These synthetic strategies not only highlight the sophistication of modern chemical biology but also underscore the importance of precision in molecular construction.

In terms of applications, this compound has shown promise in several areas of research. For instance, its structural features make it a potential candidate for developing novel inhibitors targeting specific enzymes involved in metabolic pathways. Additionally, its ability to interact with biological targets through multiple functional groups suggests that it could be used to create multi-target drugs—compounds that can modulate several pathways simultaneously. Such an approach could lead to more effective therapies with fewer side effects.

The growing body of research on stereoselective compounds underscores the importance of understanding how molecular configuration influences biological activity. Studies have demonstrated that even small changes in stereochemistry can lead to significant differences in how a molecule behaves within a biological system. This underscores the need for detailed structural analysis and rigorous testing when developing new drugs. Compounds like< strong>Cyclobutanecarboxylic acid, 2-[[(phenylmethoxy)carbonyl]amino]-, (1R,2S)- serve as critical models for investigating these relationships.

Furthermore, the< strong>[(phenylmethoxy)carbonyl]amino group provides a handle for further chemical modification. Researchers can attach various substituents to this moiety to tailor the properties of the compound for specific applications. This flexibility makes it an invaluable building block for designing libraries of compounds that can be screened for biological activity. High-throughput screening techniques combined with computational modeling have accelerated this process significantly over recent years.

TheCAS number221158-93-6 serves as a unique identifier for this compound and facilitates its tracking across different databases and research publications. This standardized system ensures that scientists worldwide can accurately reference and utilize this molecule in their work without ambiguity or confusion about its identity or properties.

In conclusion,< strong>Cyclobutanecarboxylic acid, 2-[[(phenylmethoxy)carbonyl]amino]-, (1R,2S)-, identified by its CAS number221158-93-6, represents an exciting advancement in chemical biology and pharmaceutical research. Its complex structure featuring multiple functional groups makes it a versatile tool for synthetic chemists exploring novel drug candidates while providing valuable insights into how molecular configuration influences biological activity at both academic and industrial levels.